Cas no 66470-78-8 (1,3,5-Pentanetriol, 3-methyl-, triacetate)

• Product name: 1,3,5-Pentanetriol, 3-methyl-, triacetate
• CAS No: 66470-78-8
• MF: C₆H₁₄O₃^.₃[C₂H₄O₂]
• MW: 314.32944
• CID: 388428
• PubChem ID: 71369369

1,3,5-Pentanetriol, 3-methyl-, triacetate Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetriol, 3-methyl-, triacetate
• acetic acid,3-methylpentane-1,3,5-triol
• Acetic acid--3-methylpentane-1,3,5-triol (3/1)
• 66470-78-8
• DTXSID80792395

• Inchi： InChI=1S/C6H14O3.3C2H4O2/c1-6(9,2-4-7)3-5-8;3*1-2(3)4/h7-9H,2-5H2,1H3;3*1H3,(H,3,4)
• InChI Key： PARPKKSKRBXOJE-UHFFFAOYSA-N
• SMILES： CC(=O)O.CC(=O)O.CC(=O)O.CC(CCO)(CCO)O

Computed Properties

• Exact Mass: 314.15768240g/mol
• Monoisotopic Mass: 314.15768240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 97.7
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų